Cas no 2138406-37-6 (3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol)

• Product Name: 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol
• CAS No: 2138406-37-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6157240
• PubChem ID: 165463212
• Update Time: 2025-08-04

3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-783598
• 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol
• 2138406-37-6

• Inchi： 1S/C7H13N3O/c1-6(4-11)2-10-3-7(8)9-5-10/h3,5-6,11H,2,4,8H2,1H3
• InChI Key： TULHEYBFAYXMNO-UHFFFAOYSA-N
• SMILES： OCC(C)CN1C=NC(=C1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol

Introduction to 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol (CAS No. 2138406-37-6)

3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol (CAS No. 2138406-37-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, featuring a combination of an imidazole ring and an amino-substituted propanol moiety, presents a versatile scaffold for the development of novel bioactive molecules. The imidazole core is particularly noteworthy, as it is a common pharmacophore in drug discovery, often found in molecules with antimicrobial, antiviral, and anticancer activities.

The structure of 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol incorporates a 4-amino-substituted imidazole ring, which can engage in various hydrogen bonding interactions with biological targets. This feature makes it an attractive building block for designing molecules that interact with proteins and enzymes. The presence of the 2-methylpropan-1-ol side chain adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. Such structural features are critical in optimizing drug-like properties, including bioavailability and target specificity.

In recent years, there has been growing interest in imidazole derivatives as therapeutic agents. The imidazole scaffold is known for its ability to mimic natural amino acids like histidine, allowing it to interact with biological systems in a highly specific manner. For instance, 4-amino-imidazole derivatives have been explored for their potential in modulating enzyme activity and receptor binding. The compound under discussion, 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol, represents a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential application in the development of pharmaceutical intermediates. The combination of the amino group and the hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of more complex molecules with tailored biological activities. Researchers have been leveraging such structural flexibility to design inhibitors targeting various disease-related pathways. For example, studies have shown that imidazole derivatives can interfere with bacterial biofilm formation by disrupting essential metabolic pathways.

Recent advancements in computational chemistry have also facilitated the exploration of 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol's pharmacological potential. Molecular docking simulations have been used to predict its interaction with target proteins, providing insights into its mechanism of action. These simulations have suggested that the compound may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. Such findings align with broader trends in drug discovery, where imidazole-based compounds are increasingly recognized for their therapeutic promise.

The synthesis of 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group into the imidazole ring is a critical step, often requiring protecting group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale applications in pharmaceutical research.

In addition to its synthetic appeal, 3-(4-amino-1H-imidazol-1-yl)-2-methylpropan-1-ol has shown promise in preclinical studies as a potential lead compound for drug development. Preliminary data suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. These findings are particularly relevant given the increasing recognition of inflammation as a central factor in various chronic diseases. Furthermore, the compound's ability to cross cell membranes may enhance its bioavailability, making it a viable candidate for oral administration.

The versatility of imidazole derivatives extends beyond their applications in human medicine; they are also being explored in veterinary science and agricultural biotechnology. For instance, certain imidazole-based compounds have demonstrated efficacy against parasitic infections in animals, highlighting their broad-spectrum biological activity. Similarly, these derivatives are being investigated for their potential use as growth promoters and pest deterrents in agriculture. Such diverse applications underscore the importance of compounds like 3-(4-amino-1H-imidazol-1-yll)-2-methylpropan-l-lrol (CAS No. 2138406--37--6) as valuable tools across multiple scientific disciplines.

As research continues to uncover new therapeutic targets and mechanisms, the demand for innovative molecular scaffolds like 3-(4-amino-lH-imidazoll-l -yl)-2-methylpropan-l-lrol is expected to grow exponentially. The ability to modify its structure while retaining key pharmacological properties makes it an invaluable asset for medicinal chemists and drug developers alike. Future studies may focus on optimizing its pharmacokinetic profile and exploring novel applications in personalized medicine.

In conclusion,3-(4-amino-lH-imidazoll-l -yl)-2-methylpropan-l-lrol (CAS No.'2138406--37--6') stands out as a promising compound with significant potential across various fields of biomedical research Its unique structural features offer opportunities for designing molecules with tailored biological activities making it an attractive candidate for further exploration In light of recent advancements in synthetic chemistry and computational biology this compound is poised to play a crucial role in next-generation drug discovery efforts.